Cas no 14545-01-8 (1H-Imidazole,1-(2,4-dinitrophenyl)-)
14545-01-8 structure
Product Name:1H-Imidazole,1-(2,4-dinitrophenyl)-
CAS No:14545-01-8
MF:C9H6N4O4
MW:234.168341159821
CID:214131
PubChem ID:99482
Update Time:2025-04-19
1H-Imidazole,1-(2,4-dinitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,1-(2,4-dinitrophenyl)-
- 1-(2,4-dinitrophenyl)imidazole
- (2,4-dinitropheyl)imidazole
- 1-(2,4-Dinitro-phenyl)-1H-imidazol
- 1-(2,4-dinitrophenyl)-1H-imidazole
- 1-(2,4-dinitro-phenyl)-1H-imidazole
- 2,4-dinitrophenylimidazole
- AC1L40XF
- AC1Q1YLG
- AG-D-89363
- AR-1J2273
- CTK4C4551
- Imidazole, 1-(2,4-dinitrophenyl)-
- N-(2,4-dinitrophenyl)imidazole
- N-2,4-dinitrophenylimidazole
- NSC226251
- NSC 226251
- SCHEMBL10786918
- AKOS001086896
- DTXSID20163040
- NSC-226251
- UNII-84GSF96KWU
- 14545-01-8
- 84GSF96KWU
- 1H-Imidazole, 1-(2,4-dinitrophenyl)-
-
- Inchi: 1S/C9H6N4O4/c14-12(15)7-1-2-8(9(5-7)13(16)17)11-4-3-10-6-11/h1-6H
- InChI Key: DDUTWQBMJHOFNK-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1N1C=NC=C1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 234.03898
- Monoisotopic Mass: 234.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 110Ų
Experimental Properties
- Density: 1.59
- Boiling Point: 441.6°C at 760 mmHg
- Flash Point: 220.9°C
- Refractive Index: 1.708
- PSA: 104.1
- LogP: 2.73510
1H-Imidazole,1-(2,4-dinitrophenyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
14545-01-8 (1H-Imidazole,1-(2,4-dinitrophenyl)-) Related Products
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